An In-depth Technical Guide to the Fundamental Properties of Holmium Bismuthide (HoBi)
An In-depth Technical Guide to the Fundamental Properties of Holmium Bismuthide (HoBi)
For Researchers, Scientists, and Drug Development Professionals
Introduction
Holmium Bismuthide (HoBi) is a binary inorganic compound that has garnered significant interest within the materials science community. As a member of the rare-earth monopnictide family, it exhibits a unique combination of magnetic and electronic properties, positioning it as a candidate for investigations into topological materials and extreme magnetoresistance phenomena. This technical guide provides a comprehensive overview of the core fundamental properties of HoBi, detailing its crystal and magnetic structure, electronic and thermal characteristics, and the experimental protocols for its synthesis and characterization. All quantitative data are summarized in structured tables for ease of reference, and key experimental and logical workflows are visualized using diagrams.
Core Fundamental Properties
Crystal Structure
Holmium Bismuthide crystallizes in a face-centered cubic (FCC) lattice, adopting the rock-salt (NaCl-type) crystal structure.[1] The simplicity of this structure is foundational to its electronic and magnetic properties. Below its magnetic ordering temperature, HoBi undergoes a slight tetragonal distortion.
| Property | Value | Reference |
| Crystal System | Cubic (above T_N) | [1] |
| Space Group | Fm-3m (No. 225) | [2] |
| Lattice Parameter (a) | ~6.28 Å | [2] |
| Ho-Bi Bond Length | 3.14 Å | [2] |
Magnetic Properties
HoBi displays antiferromagnetic (AFM) ordering at low temperatures.[3] The magnetic moments arise from the Ho³⁺ ions. Below the Néel temperature (T_N), the magnetic moments of the holmium atoms align in an antiparallel fashion. This compound also exhibits multiple field-induced metamagnetic transitions at temperatures below T_N.[4]
| Property | Value | Reference |
| Magnetic Ordering | Antiferromagnetic (Type-II) | [3] |
| Néel Temperature (T_N) | 5.7 K - 6.0 K | [3][4] |
| Propagation Vector (k) | (1/2, 1/2, 1/2) | [5] |
| Ordered Magnetic Moment (Ho³⁺) | ~10.3 µ_B | [6] |
| Saturation Magnetic Moment (Ho³⁺) | 10.1 µ_B | [4] |
| Effective Magnetic Moment (from Curie-Weiss fit) | 10.6 µ_B | [4] |
| Curie-Weiss Temperature (θ_p) | -8.9 K | [4] |
| Metamagnetic Transition Fields (at 2K, H | [7]) |
Electronic Properties
HoBi is a semimetal with a small overlap between the valence and conduction bands, leading to a low density of charge carriers. This electronic structure is responsible for its notable magnetotransport properties, including an extreme magnetoresistance (XMR) effect. While a detailed band structure is complex, a simplified schematic shows the key features of electron and hole pockets near the Fermi level.
| Property | Value | Reference |
| Electronic Type | Semimetal | [8] |
| Key Feature | Extreme Magnetoresistance (XMR) | [5] |
| Residual Resistivity Ratio (RRR) | 126 | [4] |
Thermal Properties
The thermal properties of HoBi are closely linked to its magnetic transitions. The heat capacity exhibits a pronounced anomaly at the Néel temperature, characteristic of a second-order phase transition.
| Property | Value/Observation | Reference |
| Heat Capacity | Sharp anomaly observed at T_N. | [4] |
| Molar Heat Capacity (330–920 K) | Measured, data not readily available in literature. | |
| Heat of Formation (ΔfH°₂₉₈) | -110.3 ± 3.6 kJ/mol (tensimetric) to -112 ± 4 kJ/mol (calorimetric) |
Experimental Protocols
Synthesis of HoBi Single Crystals via Bismuth Flux Method
High-quality single crystals of HoBi can be synthesized using a self-flux method with excess bismuth.
Materials and Equipment:
-
High-purity holmium (Ho) metal (e.g., 99.9+%)
-
High-purity bismuth (Bi) shots or pellets (e.g., 99.999+%)
-
Alumina (B75360) crucible
-
Quartz ampoule
-
Quartz wool
-
Tube furnace with programmable temperature controller
-
Vacuum sealing system
-
Centrifuge with a custom-built setup for separating flux
Procedure:
-
The constituent elements, holmium and bismuth, are placed in an alumina crucible. A typical molar ratio of Ho:Bi is 1:20 to facilitate the growth of large crystals from the Bi flux.
-
The crucible is placed inside a quartz ampoule, with a piece of quartz wool positioned above the crucible to act as a filter.
-
The quartz ampoule is evacuated to a high vacuum (e.g., 10⁻⁵ Torr) and sealed.
-
The sealed ampoule is placed in a tube furnace and heated to a high temperature, typically around 1150 °C, over several hours.
-
The furnace is held at this temperature for an extended period (e.g., 10-20 hours) to ensure the complete dissolution of holmium in the bismuth flux and homogenization of the melt.
-
The furnace is then slowly cooled at a rate of 2-5 °C per hour to a temperature well above the melting point of bismuth but where HoBi has precipitated, for instance, 750 °C.
-
At this temperature, the ampoule is quickly removed from the furnace, inverted, and placed in a centrifuge to separate the molten bismuth flux from the grown HoBi crystals. The quartz wool acts as a sieve.
-
The ampoule is then allowed to cool to room temperature.
-
The HoBi crystals are mechanically extracted from the crucible. Any remaining bismuth flux on the crystal surfaces can be removed by etching with a suitable acid (e.g., dilute nitric acid), followed by rinsing with deionized water and ethanol.
Magnetic Structure Determination using Neutron Diffraction
Neutron diffraction is the definitive technique for determining the magnetic structure of materials.
Equipment:
-
A two-axis or three-axis neutron diffractometer at a neutron source (e.g., a research reactor or spallation source).
-
Cryostat or closed-cycle refrigerator to cool the sample to temperatures below T_N.
-
Goniometer for orienting the single crystal sample.
Procedure:
-
A high-quality single crystal of HoBi is mounted on an aluminum pin and attached to the goniometer head of the cryostat.
-
The sample is cooled to a temperature well below its Néel temperature (e.g., 2 K).
-
A monochromatic neutron beam of a known wavelength is directed at the sample.
-
The scattered neutrons are detected as a function of the scattering angle (2θ).
-
Full diffraction patterns are collected at various temperatures, both below and above T_N, to observe the appearance and disappearance of magnetic Bragg peaks.
-
To determine the magnetic structure, the positions and intensities of the magnetic Bragg peaks are indexed. For HoBi, these peaks appear at positions corresponding to the propagation vector k = (1/2, 1/2, 1/2).
-
The intensities of the magnetic reflections are analyzed to determine the direction and magnitude of the ordered magnetic moments of the Ho³⁺ ions. This analysis often involves refinement of a model of the magnetic structure against the experimental data using software like FullProf.
Electronic Band Structure Investigation using ARPES
Angle-Resolved Photoemission Spectroscopy (ARPES) is a powerful technique to directly probe the electronic band structure of solids.
Equipment:
-
An ARPES system consisting of a monochromatic light source (e.g., a synchrotron beamline or a UV laser), a sample manipulator, and an electron energy analyzer, all housed in an ultra-high vacuum (UHV) chamber (pressure < 10⁻¹⁰ Torr).
-
A cryostat for cooling the sample to low temperatures.
Procedure:
-
A HoBi single crystal is mounted on a sample holder and introduced into the UHV chamber.
-
The crystal is cleaved in-situ at low temperature to expose a clean, atomically flat surface.
-
The sample is cooled to a stable low temperature (e.g., 10-20 K).
-
A focused beam of monochromatic photons is directed onto the sample surface, causing the emission of photoelectrons.
-
The electron energy analyzer measures the kinetic energy and emission angle of the photoemitted electrons.
-
By systematically varying the emission angle, the relationship between the binding energy and the crystal momentum of the electrons (the band structure) can be mapped.
-
Measurements are typically performed along high-symmetry directions of the Brillouin zone to compare with theoretical band structure calculations.
Visualizations
Fig. 1: Crystal Structure of HoBi
Fig. 2: Magnetic Structure of HoBi
Fig. 3: Experimental Workflow
Fig. 4: Property Interrelations
Conclusion
Holmium Bismuthide stands out as a material with a rich interplay of structural, magnetic, and electronic properties. Its simple rock-salt crystal structure provides a basis for complex antiferromagnetic ordering and intriguing electronic transport phenomena, such as extreme magnetoresistance. The synthesis of high-quality single crystals via the bismuth flux method is crucial for the accurate characterization of its intrinsic properties. The experimental protocols outlined in this guide, including neutron diffraction and ARPES, are essential tools for further elucidating the fundamental physics of HoBi and other rare-earth monopnictides. Continued research into this and related materials holds promise for advancing our understanding of topological quantum matter and for the potential development of novel electronic and spintronic devices.
References
- 1. arxiv.org [arxiv.org]
- 2. researchgate.net [researchgate.net]
- 3. journals.aps.org [journals.aps.org]
- 4. [1309.1113] Low temperature magnetic transitions of single crystal HoBi [arxiv.org]
- 5. Researching | Progress of ARPES study on topological semimetals [m.researching.cn]
- 6. Angle-resolved photoemission spectroscopy - Wikipedia [en.wikipedia.org]
- 7. arxiv.org [arxiv.org]
- 8. Flux method - Wikipedia [en.wikipedia.org]
